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Compound of Interest

Compound Name: 3-Hydroxyquinolin-2(1h)-One
CAS No.: 26386-86-7
Cat. No.: B1207217
Get Quote
. J

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-Hydroxyquinolin-2(1H)-one. It
includes detailed personal protective equipment (PPE) requirements, operational procedures,
and disposal plans to ensure a safe laboratory environment.

Hazard Summary: 3-Hydroxyquinolin-2(1H)-one is a chemical that requires careful handling
due to its potential health hazards. According to safety data, it can cause skin irritation, serious
eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling 3-
Hydroxyquinolin-2(1H)-one, particularly in its powder form. The following table summarizes
the recommended PPE.
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Personal Protective
Body Part .
Equipment

Specifications and
Remarks

Hands Chemical-resistant gloves

Examples of suitable materials
include nitrile rubber,
neoprene, or butyl rubber[2]. It
is recommended to wear two
pairs of chemotherapy gloves
that meet the ASTM D6978
standard[3][4]. Always inspect
gloves for integrity before use
and use proper glove removal
technique to avoid skin

contact[2].

Safety glasses with side
Eyes/Face shields or goggles, and a face
shield

Eye protection must be tested
and approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU)[2]. A face
shield is recommended when
there is a potential for

splashing[2].

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_hydroxyquinazoline_2_4_1H_3H_dione.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_hydroxyquinazoline_2_4_1H_3H_dione.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_hydroxyquinazoline_2_4_1H_3H_dione.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_hydroxyquinazoline_2_4_1H_3H_dione.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Respiratory Fume hood or respirator

All handling of the solid
compound should occur in a
certified chemical fume hood to
prevent inhalation of dust or
aerosols[5]. If a fume hood is
not available, a NIOSH-
approved respirator is
required, especially when
dusts are generated[2]. For
significant vapor or particle
exposure, a full face-piece
chemical cartridge-type
respirator or a powered air-
purifying respirator (PAPR)
should be used[3].

Laboratory coat or protective
Body
gown

A fully-buttoned lab coat is
necessary to protect against
skin contact[5]. For handling
larger quantities or in the event
of a spill, a disposable,
impermeable gown made of a
material like polyethylene-
coated polypropylene is
recommended[3]. Gowns
should be long-sleeved with
tight-fitting cuffs and close in
the back[4][6].

Other Head, hair, and shoe covers

For comprehensive protection,
especially when handling
hazardous compounds,
disposable covers for head,
hair (including beards), and

shoes are advised[3].

Operational and Disposal Plan
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Adherence to a strict operational and disposal plan is critical to minimize exposure and ensure
a safe laboratory environment.

Aspect Procedure

- Avoid all contact with skin, eyes, and clothing. -
Minimize the generation of dust and aerosols[5]
[71[8]. - Always handle the compound within a
Handling well-ventilated area, preferably a certified
chemical fume hood[5][7]. - Do not eat, drink, or
smoke in the work area[4][7]. - Wash hands

thoroughly after handling the substance.

- Store in a cool, dry, and well-ventilated area[7]
Storage i )
[8]. - Keep the container tightly sealed[7][9].

- Small Spills: For liquid spills, absorb with an

inert material (e.g., sand, vermiculite) and place
Spill Management it into a sealed container for disposal[5]. - Large

Spills: Immediately evacuate and secure the

area to prevent entry[5].

- Dispose of all contaminated waste, including
used PPE and spill cleanup materials, in a
) labeled and sealed container[2][5]. - Follow all
Disposal ) ] )
local, regional, and national regulations for
hazardous waste disposal[10]. - Do not dispose

of the chemical down the drain[5].

Visual Guides

The following diagrams illustrate key safety workflows for handling 3-Hydroxyquinolin-2(1H)-
one.
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Doffing (Taking Off)
( 1. Outer Gloves H 2. Gown & Inner Gloves )—»( 3. Shoe Covers )—»( 4. Goggles/Face Shield )—»( 5. Hair/Head Cover 6. Respirator/Mask @
Donning (Putting On)
2. Shoe Covers )—»( 3. Hair/Head Cover )—»( 4. Respirator/Mask )—»( 5. Goggles/Face Shield H 6. Gloves (Two Pairs) )

Click to download full resolution via product page

Figure 1: Recommended PPE Donning and Doffing Sequence.
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Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Gown)

Click to download full resolution via product page

Figure 2: Hierarchy of Controls for Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1207217/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-3-hydroxyquinolin-2-1h-one
https://www.benchchem.com/product/b1207217?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

1. 3-Hydroxyquinolin-2(1H)-one | COH7NO?2 | CID 818159 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

5. benchchem.com [benchchem.com]

6. publications.ashp.org [publications.ashp.org]

7. 3,4-Dihydro-7-hydroxy-2(1H)-quinolinone - Safety Data Sheet [chemicalbook.com]
8. assets.thermofisher.com [assets.thermofisher.com]

9. CAS 26386-86-7 | 3-Hydroxyquinolin-2(1H)-one - Synblock [synblock.com]

10. mmbio.byu.edu [mmbio.byu.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Hydroxyquinolin-2(1H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207217/docs#essential-safety-and-operational-
guide-for-handling-3-hydroxyquinolin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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